![molecular formula C19H22O5 B568965 1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]- CAS No. 303733-72-4](/img/structure/B568965.png)
1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]-
Description
“1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]-” is a chemical compound with the molecular formula C9H12O3 . It’s also known by other names such as Antodyne, Glycerol α-monophenyl ether, Glycerol α-phenyl ether, Phenol glyceryl ether, Phenylglyceryl ether, 3-Phenoxy-1,2-propanediol, Phenol glycerol ether, Phenol-glycerinaether, Phenyl-α-glycerol ether, Antodyn, 1-Fenoxy-2,3-propandiol, 1-Phenoxy-2,3-propanediol, U 27,462, 1,2-Dihydroxy-3-phenoxypropane, NSC 406489, α-Phenyl monoglyceryl ether, 3-phenoxypropane-1,2-diol .
Scientific Research Applications
Conversion of Glycerol into Propanediol
This compound plays a crucial role in the conversion of glycerol into 1,2-propanediol and 1,3-propanediol, which have proven industrial and commercial applications globally . This process involves different thermochemical (catalytic) and synthetic biology (fermentative) pathways .
Production of Epoxy Resins
Bisphenol F Glycidyl 2,3-Dihydroxypropyl Ether is used mainly for the production of epoxy resins . These resins are commonly used as internal lacquers for direct food contact in food cans .
Additive to Polyesters
This compound is also used as an additive to polyesters . It enhances the properties of the polyester, making it more suitable for various applications.
Hydrogen Chloride Binding Agent
It acts as a hydrogen chloride binding agent during varnished surface degradation . This helps in maintaining the quality and longevity of the varnished surfaces.
Medical Devices
Bisphenol F Glycidyl 2,3-Dihydroxypropyl Ether is used in medical devices, such as intravenous sets, syringes, and catheters . Its properties make it suitable for these applications.
Analytical Reference Standard
This compound may be used as an analytical reference standard for the quantification of the analyte in canned food and beverages, and water-based food stimulants using chromatography techniques .
Endocrine Disruptors, Cytotoxic, and Genotoxic Studies
Several studies have reported that these compounds are endocrine disruptors, cytotoxic, and genotoxic . This raises concerns about their adverse effects on infants, in a stage of remarkable growth and development .
Sustainable Biorefinery Process
The hydrogenolysis of glycerol produces important commodity chemicals such as propanediols, propanols, and ethylene glycol . This process is considered a paradigm for a sustainable biorefinery process .
properties
IUPAC Name |
3-[4-[[4-(oxiran-2-ylmethoxy)phenyl]methyl]phenoxy]propane-1,2-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O5/c20-10-16(21)11-22-17-5-1-14(2-6-17)9-15-3-7-18(8-4-15)23-12-19-13-24-19/h1-8,16,19-21H,9-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNYFNDSFIABLEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COC2=CC=C(C=C2)CC3=CC=C(C=C3)OCC(CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70784108 |
Source
|
| Record name | 3-[4-({4-[(Oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propane-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70784108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Propanediol, 3-[4-[[4-(oxiranylmethoxy)phenyl]methyl]phenoxy]- | |
CAS RN |
303733-72-4 |
Source
|
| Record name | 3-[4-({4-[(Oxiran-2-yl)methoxy]phenyl}methyl)phenoxy]propane-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70784108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
